Cas no 2751610-18-9 (Tert-butyl 2-acetamido-4-methyl-3-oxopentanoate)

• Product Name: Tert-butyl 2-acetamido-4-methyl-3-oxopentanoate
• CAS No: 2751610-18-9
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD34594841
• CID: 5680104
• PubChem ID: 165739128
• Update Time: 2025-05-25

Tert-butyl 2-acetamido-4-methyl-3-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• 2751610-18-9
• EN300-26674729
• tert-butyl 2-acetamido-4-methyl-3-oxopentanoate
• Tert-butyl 2-acetamido-4-methyl-3-oxopentanoate

• MDL： MFCD34594841
• Inchi： 1S/C12H21NO4/c1-7(2)10(15)9(13-8(3)14)11(16)17-12(4,5)6/h7,9H,1-6H3,(H,13,14)
• InChI Key： ONPJHFJDTOWHTA-UHFFFAOYSA-N
• SMILES： O(C(C(C(C(C)C)=O)NC(C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.5Ų

Additional information on Tert-butyl 2-acetamido-4-methyl-3-oxopentanoate

Introduction to Tert-butyl 2-acetamido-4-methyl-3-oxopentanoate (CAS No. 2751610-18-9)

Tert-butyl 2-acetamido-4-methyl-3-oxopentanoate, identified by its Chemical Abstracts Service (CAS) number 2751610-18-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This compound, featuring a unique structural framework, exhibits promising properties that make it a valuable candidate for various synthetic applications and potential therapeutic uses.

The molecular structure of Tert-butyl 2-acetamido-4-methyl-3-oxopentanoate consists of a five-carbon chain with an acetoamide functional group at the second carbon and a methyl group at the fourth carbon. The presence of these functional groups contributes to its reactivity and versatility, enabling its incorporation into complex molecular architectures. The tert-butyl moiety further enhances the compound's stability and solubility characteristics, making it suitable for various chemical transformations.

In recent years, the demand for novel building blocks in drug discovery has surged, driven by the need for more efficient and selective synthetic pathways. Tert-butyl 2-acetamido-4-methyl-3-oxopentanoate has emerged as a key intermediate in the synthesis of peptidomimetics and other bioactive molecules. Its ability to serve as a precursor for constructing intricate scaffolds has been leveraged in the development of inhibitors targeting various biological pathways.

One of the most compelling aspects of Tert-butyl 2-acetamido-4-methyl-3-oxopentanoate is its role in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in numerous physiological processes, and their dysregulation is often associated with diseases such as cancer, inflammation, and infectious disorders. By designing molecules that selectively inhibit specific proteases, researchers can develop targeted therapies with improved efficacy and reduced side effects.

Recent studies have highlighted the utility of Tert-butyl 2-acetamido-4-methyl-3-oxopentanoate in the development of next-generation antibiotics. The rise of antibiotic-resistant bacteria has necessitated the discovery of new antimicrobial agents. The compound's structural features allow it to mimic natural substrates of bacterial proteases, thereby disrupting essential bacterial functions. This approach has shown promise in preclinical trials, where derivatives of Tert-butyl 2-acetamido-4-methyl-3-oxopentanoate have demonstrated potent activity against multidrug-resistant pathogens.

The pharmaceutical industry has also explored the use of Tert-butyl 2-acetamido-4-methyl-3-oxopentanoate in the synthesis of vaccines and immunomodulators. Its ability to undergo controlled chemical modifications makes it an ideal candidate for generating conjugates that enhance immune responses. For instance, coupling this compound with antigenic peptides can lead to the development of novel vaccine adjuvants that improve antibody production and cellular immunity.

Another area where Tert-butyl 2-acetamido-4-methyl-3-oxopentanoate has made significant contributions is in the field of chiral chemistry. The presence of stereocenters in its structure allows for the synthesis of enantiomerically pure compounds, which are crucial for many pharmaceutical applications. Chiral drugs often exhibit different biological activities depending on their stereochemistry, making enantioselective synthesis a critical aspect of drug development.

The synthetic methodologies employed for preparing Tert-butyl 2-acetamido-4-methyl-3-oxopentanoate have also seen considerable advancements. Modern techniques such as asymmetric catalysis and flow chemistry have enabled more efficient and scalable production processes. These innovations not only reduce costs but also minimize waste, aligning with green chemistry principles. The optimization of synthetic routes has been instrumental in making this compound more accessible for research and industrial applications.

The safety profile of Tert-butyl 2-acetamido-4-methyl-3-oxopentanoate is another important consideration. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Its stability under various conditions makes it a reliable reagent for long-term storage and multiple synthetic steps without degradation.

In conclusion, Tert-butyl 2-acetamido-4-methyl-3-oxopentanoate (CAS No. 2751610-18-9) is a versatile and highly valuable compound with broad applications in pharmaceutical research and drug development. Its unique structural features enable its use as an intermediate in synthesizing peptidomimetics, protease inhibitors, antibiotics, vaccines, and chiral drugs. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in advancing therapeutic strategies across multiple disease areas.